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Compound of Interest

Compound Name: Phenoxybenzamine-d5

Cat. No.: B3089003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of
Phenoxybenzamine-d5, a deuterated analog of Phenoxybenzamine. This document details
the chemical properties, synthetic routes, experimental protocols, and the mechanism of action
of this compound, which is primarily utilized as an internal standard for the quantification of
Phenoxybenzamine in various analytical methods.[1][Z]

Chemical and Physical Properties

Phenoxybenzamine-d5 is a stable, isotopically labeled form of Phenoxybenzamine. The
deuterium labeling is typically on the phenyl ring of the phenoxy group or the benzyl group.[3]
The physical and chemical properties of a common variant, Phenoxybenzamine-d5
(hydrochloride) with deuteration on the phenoxy ring, are summarized in the table below.
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Property Value Reference
Molecular Formula C18H18D5CI2NO [4]
Molecular Weight 345.318 g/mol [4]

Exact Mass 344.147064 Da [4]

CAS Number 1329838-45-0 [11[4]

Purity >98% deuterated forms (d1- o

d5)
Appearance White solid [5]

N DMF: 30 mg/ml, DMSO: 25
Solubility . [1]
mg/ml, Ethanol: 25 mg/mi

Synthesis and Manufacturing

The synthesis of Phenoxybenzamine-d5 follows a multi-step process that is analogous to the
synthesis of unlabeled Phenoxybenzamine, with the key difference being the introduction of a
deuterated starting material. The general synthetic scheme involves the preparation of a key
intermediate, N-(phenoxyisopropyl)-N-benzyl ethanolamine, followed by chlorination to yield the
final product.

A representative synthetic pathway is outlined below:
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Step 1: Formation of N-(phenoxyisopropyl) ethanolamine

1-Phenoxy-2-propanol or equivalent Monoethanolamine

Reaction

N-(phenoxyisopropyl) ethanolamine |-«

Step 2: Benzylation

N-(phenoxyisopropyl) ethanolamine Benzyl chloride-d5

Reaction in Ethanol with Sodium Bicarbonate

N-(phenoxyisopropyl)-N-(benzyl-d5)ethanolamine |<@—

Step 3: Chlorination and Salt Formation

N-(phenoxyisopropyl)-N-(benzyl-d5)ethanolamine Thionyl chloride

Reaction in Dichloromethane

Phenoxybenzamine-d5 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3089003#synthesis-and-manufacturing-of-
phenoxybenzamine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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